Cas no 58044-99-8 (N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate)

N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate structure
58044-99-8 structure
Product Name:N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
CAS No:58044-99-8
MF:C20H25N3O4
MW:371.430205106735
CID:947957
PubChem ID:6436701
Update Time:2025-04-19

N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate Chemical and Physical Properties

Names and Identifiers

    • N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
    • benzyl-[2-(dimethylazaniumyl)ethyl]-pyridin-2-ylazanium,but-2-enedioate
    • N-benzyl-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine (2Z)-but-2-enedioate
    • 58044-99-8
    • EINECS 261-079-7
    • IYBMTVOXRBXURA-BTJKTKAUSA-N
    • Inchi: 1S/C16H21N3.C4H4O4/c1-18(2)12-13-19(16-10-6-7-11-17-16)14-15-8-4-3-5-9-15;5-3(6)1-2-4(7)8/h3-11H,12-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: IYBMTVOXRBXURA-BTJKTKAUSA-N
    • SMILES: OC(/C=C\C(=O)O)=O.N(C1C=CC=CN=1)(CC1C=CC=CC=1)CCN(C)C

Computed Properties

  • Exact Mass: 371.18465
  • Monoisotopic Mass: 255.173548
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 19.4

Experimental Properties

  • Boiling Point: 387.8°C at 760 mmHg
  • Flash Point: 188.3°C
  • PSA: 102.03
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